Cas no 408529-06-6 ( )
structure
Product Name:
CAS No:408529-06-6
MF:C8H5Cl2FO
MW:207.02910399437
CID:870537
PubChem ID:20187550
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-(4-chlorophenyl)-2-fluoroethanone
- Ethanone, 2-chloro-1-(4-chlorophenyl)-2-fluoro- (9CI)
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- Inchi： 1S/C8H5Cl2FO/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,8H
- InChI Key： OGBGPZHQNCMSEK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(C(F)Cl)=O)=CC=1
Computed Properties
- Exact Mass: 205.9701483g/mol
- Monoisotopic Mass: 205.9701483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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